3-Methyl-1-(2-methylphenyl)-1H-pyrazol-5-amine
Overview
Description
3-Methyl-1-(2-methylphenyl)-1H-pyrazol-5-amine, also known as MPA, is a synthetic compound that belongs to the class of pyrazole-based research chemicals. MPA has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.
Scientific Research Applications
Urease Inhibition
The compound has been studied for its potential as a urease inhibitor . Urease is an enzyme responsible for various health issues such as peptic ulcers, kidney stone formation, and more . The compound’s derivatives have shown potent anti-urease activity, with inhibitory activity IC 50 found in the range of 0.0019 ± 0.0011 to 0.0532 ± 0.9951 μM .
Continuous Flow Synthesis
The compound has been used in the continuous flow synthesis of azo dyes . Azo compounds are valuable in many areas of science, including the dye industry, cosmetics, and more . The compound has been used in the synthesis of Sudan-I and Solvent Yellow 16 .
Photoconductive Organic Pigments
Azo compounds, which can be synthesized using the compound, are used as photoconductive organic pigments . These pigments absorb light in the visible spectrum due to their conjugated molecular structure .
Fluorescent Quenchers
Azo compounds synthesized using the compound can act as fluorescent quenchers . This property is useful in various scientific applications .
Medicinal and Biomedical Fields
Azo compounds, which can be synthesized using the compound, find many important uses in medicinal and biomedical fields . They are utilized as prodrugs, drug-coating materials, and antimicrobial agents .
Photoswitches
Azo compounds synthesized using the compound serve as photoswitches . Their photophysics’ properties can be tuned by the introduction of different substituents to the aryls/heteroaryls .
Mechanism of Action
Target of Action
Similar compounds such as 3-methyl-1-phenyl-2-pyrazolin-5-one (edaravone) have been found to act as potent antioxidant agents against lipid peroxidation .
Mode of Action
Edaravone, a structurally similar compound, acts as a free radical scavenger, inhibiting lipid peroxidation
Biochemical Pathways
Edaravone is known to protect against brain damage by scavenging free radicals generated during ischemia . This suggests that 3-Methyl-1-(2-methylphenyl)-1H-pyrazol-5-amine might also interact with biochemical pathways related to oxidative stress and neuronal damage.
Result of Action
Based on the known effects of similar compounds, it’s plausible that it may have antioxidant properties and could potentially protect against neuronal damage caused by oxidative stress .
properties
IUPAC Name |
5-methyl-2-(2-methylphenyl)pyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3/c1-8-5-3-4-6-10(8)14-11(12)7-9(2)13-14/h3-7H,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZPZKAVOPDSURE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=CC(=N2)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80354533 |
Source
|
| Record name | 3-Methyl-1-(2-methylphenyl)-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80354533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
26.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24828786 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
3-Methyl-1-(2-methylphenyl)-1H-pyrazol-5-amine | |
CAS RN |
91331-68-9 |
Source
|
| Record name | 3-Methyl-1-(2-methylphenyl)-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80354533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Methyl-1-(2-methylphenyl)-1H-pyrazol-5-ylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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